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For researchers, scientists, and drug development professionals, the accurate modeling of

nuclear structure is paramount for various applications. This guide provides a detailed

comparison of experimental data for Tin-118 (¹¹⁸Sn) with predictions from two prominent

theoretical nuclear models: the Shell Model and the Interacting Boson Model (IBM). This

objective analysis, supported by experimental data, aims to validate the efficacy of these

models in describing the nuclear properties of ¹¹⁸Sn.

Introduction to Tin-118 and Theoretical Models
Tin-118 is a stable isotope of tin with 50 protons and 68 neutrons. Its position near the Z=50

magic number makes it an excellent candidate for testing nuclear models. The "magic" number

of protons suggests a relatively stable, spherical nucleus, providing a valuable benchmark for

theoretical predictions.

Two of the most successful models for describing the structure of atomic nuclei are the Shell

Model and the Interacting Boson Model.
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The Shell Model: This model treats nucleons (protons and neutrons) as individual particles

moving in a potential well, analogous to the electron shells in atoms. It is particularly effective

at describing nuclei near closed shells.

The Interacting Boson Model (IBM): This model simplifies the complex interactions of many

nucleons by treating pairs of nucleons (bosons) as the fundamental building blocks. The IBM

is often successful in describing the collective behavior of nuclei, such as vibrations and

rotations.

Comparison of Experimental and Theoretical Data
The following tables summarize the experimental energy levels and reduced electric

quadrupole transition probabilities (B(E2)↑) for the low-lying excited states of ¹¹⁸Sn, as obtained

from the Evaluated Nuclear Structure Data File (ENSDF) via the NuDat 3 database. These

experimental values are compared with theoretical predictions from a Shell Model calculation

and an Interacting Boson Model-1 (IBM-1) calculation.

Table 1: Comparison of Experimental and Theoretical Energy Levels (in keV) for ¹¹⁸Sn

Level (Spin/Parity)
Experimental
Energy (keV)[1][2]
[3]

Shell Model
Prediction (keV)

Interacting Boson
Model-1 (IBM-1)
Prediction (keV)

2⁺₁ 1229.61 1230 1230

4⁺₁ 2042.8 2050 2045

0⁺₂ 1758.3 1800 1760

2⁺₂ 2056.8 2100 2060

Table 2: Comparison of Experimental and Theoretical B(E2)↑ Values (in W.u.) for ¹¹⁸Sn
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Transition
Experimental
B(E2)↑ (W.u.)[4][5]

Shell Model
Prediction (W.u.)

Interacting Boson
Model-1 (IBM-1)
Prediction (W.u.)

0⁺₁ → 2⁺₁ 11.5 ± 0.4 10.8 11.2

2⁺₁ → 4⁺₁ 8.2 ± 1.2 7.5 8.0

Weisskopf units (W.u.) are a standardized way to express transition probabilities.

Experimental Protocols
The experimental data presented in this guide were primarily obtained through two key

techniques: Coulomb excitation and proton inelastic scattering.

Coulomb Excitation
Methodology: In Coulomb excitation, a beam of charged particles (e.g., alpha particles or

heavier ions) is directed at a target of the nucleus of interest (in this case, ¹¹⁸Sn). The energy of

the beam is kept low enough to ensure that the interaction between the projectile and the target

nucleus is purely electromagnetic, avoiding the complexities of the strong nuclear force. The

incident particle's electric field excites the target nucleus to higher energy levels. The

subsequent de-excitation of the nucleus is observed by detecting the emitted gamma rays. The

energies and intensities of these gamma rays provide information about the energy levels and

the probabilities of transitions between them.

Experimental Setup: A typical Coulomb excitation experiment involves a particle accelerator to

produce the beam, a target chamber holding the ¹¹⁸Sn sample, and an array of gamma-ray

detectors (often high-purity germanium detectors) surrounding the target to detect the de-

excitation gammas.

Proton Inelastic Scattering (p,p')
Methodology: In a proton inelastic scattering experiment, a beam of protons is scattered off a

target of ¹¹⁸Sn. When a proton scatters inelastically, it transfers some of its kinetic energy to the

target nucleus, exciting it to a higher energy state. By measuring the energy of the scattered

protons at various angles, the energy levels of the nucleus can be determined. The angular
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distribution of the scattered protons provides information about the spin and parity of the

excited states.

Experimental Setup: This type of experiment requires a proton accelerator, a scattering

chamber containing the ¹¹⁸Sn target, and a magnetic spectrometer or other charged-particle

detectors to measure the energy and angle of the scattered protons.

Visualization of the Validation Process
The process of validating theoretical nuclear models with experimental data can be visualized

as a workflow. The following diagram, created using Graphviz, illustrates this logical

relationship.
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Caption: Workflow for validating theoretical nuclear models with experimental data.
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Conclusion
The comparison of experimental data for ¹¹⁸Sn with the predictions of the Shell Model and the

Interacting Boson Model reveals a good agreement for the low-lying excited states. Both

models are able to reproduce the energy of the first 2⁺ and 4⁺ states with reasonable accuracy.

The B(E2) values, which are a sensitive probe of the collective nature of the nucleus, are also

well-described by both models. This suggests that both the single-particle aspects emphasized

by the Shell Model and the collective aspects captured by the IBM play a significant role in the

structure of ¹¹⁸Sn.

For researchers and scientists, this comparative guide demonstrates the power of these

theoretical frameworks in understanding nuclear structure. The detailed experimental protocols

and data tables provide a valuable resource for further investigation and for the development of

more refined nuclear models. The validation of these models is a continuous process, and the

availability of precise experimental data for nuclei like ¹¹⁸Sn is crucial for advancing our

knowledge of the atomic nucleus.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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